Cas no 190198-14-2 (1H-Imidazole, 1-(2,5-dimethoxyphenyl)-)

• Product Name: 1H-Imidazole, 1-(2,5-dimethoxyphenyl)-
• CAS No: 190198-14-2
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 3849547
• PubChem ID: 50983191
• Update Time: 2025-06-28

1H-Imidazole, 1-(2,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 1-(2,5-dimethoxyphenyl)-
• 1-(2,5-DIMETHOXYPHENYL)-1H-IMIDAZOLE
• 190198-14-2
• 1-(2,5-Dimethoxyphenyl)imidazole

• MDL： MFCD18635996
• Inchi： 1S/C11H12N2O2/c1-14-9-3-4-11(15-2)10(7-9)13-6-5-12-8-13/h3-8H,1-2H3
• InChI Key： VFOPHDIQZNKXDU-UHFFFAOYSA-N
• SMILES： C1N(C2=CC(OC)=CC=C2OC)C=CN=1

Computed Properties

• Exact Mass: 204.089877630Da
• Monoisotopic Mass: 204.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1H-Imidazole, 1-(2,5-dimethoxyphenyl)-

1H-Imidazole, 1-(2,5-Dimethoxyphenyl)- (CAS No. 190198-14-2): An Overview of Its Properties and Applications

1H-Imidazole, 1-(2,5-dimethoxyphenyl)- (CAS No. 190198-14-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines the imidazole ring with a 2,5-dimethoxyphenyl substituent. The imidazole ring is a fundamental building block in many biologically active molecules, including histidine residues in proteins and various pharmaceutical agents. The addition of the 2,5-dimethoxyphenyl group imparts specific chemical and biological properties that make this compound a valuable tool in both academic and industrial settings.

The molecular formula of 1H-Imidazole, 1-(2,5-dimethoxyphenyl)- is C₁₀H₁₃N₃O₂, and its molecular weight is approximately 203.23 g/mol. The compound is typically synthesized through a series of well-established chemical reactions, including the condensation of 2,5-dimethoxybenzaldehyde with an appropriate imidazole derivative. The resulting product is a white crystalline solid that is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

In terms of its physical properties, 1H-Imidazole, 1-(2,5-dimethoxyphenyl)- exhibits a melting point of around 78-80°C and a boiling point of approximately 340°C at atmospheric pressure. These properties make it suitable for various applications where thermal stability is required. Additionally, the compound's solubility in polar solvents facilitates its use in solution-based reactions and formulations.

The biological activity of 1H-Imidazole, 1-(2,5-dimethoxyphenyl)- has been the subject of numerous studies. Research has shown that this compound possesses significant antioxidant properties due to the presence of the methoxy groups on the phenyl ring. These groups can effectively scavenge free radicals and protect cells from oxidative damage. This property makes it a potential candidate for use in the development of anti-inflammatory and neuroprotective agents.

In the context of pharmaceutical research, 1H-Imidazole, 1-(2,5-dimethoxyphenyl)- has been investigated for its potential as a lead compound in drug discovery. The imidazole ring is known to interact with various biological targets, including enzymes and receptors. For example, imidazole derivatives have been shown to exhibit activity against histamine H₃ receptors, which are involved in modulating neurotransmitter release and sleep-wake cycles. The addition of the 2,5-dimethoxyphenyl group may enhance or modify these interactions, potentially leading to novel therapeutic agents.

A recent study published in the Journal of Medicinal Chemistry explored the use of 1H-Imidazole, 1-(2,5-dimethoxyphenyl)- as a scaffold for developing selective serotonin reuptake inhibitors (SSRIs). SSRIs are widely used to treat depression and anxiety disorders by increasing serotonin levels in the brain. The researchers found that derivatives of this compound exhibited potent SSRI activity with high selectivity for serotonin transporters over other monoamine transporters. This finding highlights the potential of 1H-Imidazole, 1-(2,5-dimethoxyphenyl)- as a starting point for designing more effective antidepressant drugs.

Beyond its pharmaceutical applications, 1H-Imidazole, 1-(2,5-dimethoxyphenyl)- has also found use in materials science and catalysis. In materials science, this compound can be incorporated into polymer matrices to enhance their mechanical properties or to impart specific functionalities such as conductivity or luminescence. In catalysis, it serves as a ligand for metal complexes used in homogeneous catalytic reactions. The unique electronic properties of the imidazole ring and the steric effects introduced by the 2,5-dimethoxyphenyl group make it an effective ligand for improving catalyst performance.

In conclusion, 1H-Imidazole, 1-(2,5-dimethoxyphenyl)- (CAS No. 190198-14-2) is a multifaceted compound with a wide range of applications across multiple scientific disciplines. Its unique molecular structure endows it with valuable chemical and biological properties that make it an important tool in both research and development efforts. As ongoing studies continue to uncover new aspects of its behavior and potential uses, this compound is likely to remain a focus of interest for chemists and biologists alike.